Cas no 1268059-72-8 (3-Chloro-N-(1-cyanocyclopentyl)benzamide)

• Product Name: 3-Chloro-N-(1-cyanocyclopentyl)benzamide
• CAS No: 1268059-72-8
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5451718
• PubChem ID: 60659151
• Update Time: 2025-06-07

3-Chloro-N-(1-cyanocyclopentyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z86756212
• 3-chloro-N-(1-cyanocyclopentyl)benzamide
• 1268059-72-8
• AKOS008996561
• EN300-12885523
• 3-Chloro-N-(1-cyanocyclopentyl)benzamide

• Inchi： 1S/C13H13ClN2O/c14-11-5-3-4-10(8-11)12(17)16-13(9-15)6-1-2-7-13/h3-5,8H,1-2,6-7H2,(H,16,17)
• InChI Key： FXVTWCYULQYNBG-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCC1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.5±30.0 °C(Predicted)
• pka: 11.14±0.20(Predicted)

Additional information on 3-Chloro-N-(1-cyanocyclopentyl)benzamide

Comprehensive Overview of 3-Chloro-N-(1-cyanocyclopentyl)benzamide (CAS No. 1268059-72-8)

3-Chloro-N-(1-cyanocyclopentyl)benzamide (CAS No. 1268059-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentyl and benzamide moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substituent and a cyano group, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for 3-Chloro-N-(1-cyanocyclopentyl)benzamide has surged due to its potential role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), which helps optimize efficacy in target-based therapies. The compound’s CAS No. 1268059-72-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 3-Chloro-N-(1-cyanocyclopentyl)benzamide involves multi-step reactions, including amide coupling and cyanation processes. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. These methods ensure compliance with stringent quality control standards, a topic highly prioritized in pharmaceutical manufacturing.

From an industrial perspective, 3-Chloro-N-(1-cyanocyclopentyl)benzamide aligns with the growing focus on green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and improve yield, addressing environmental concerns while maintaining cost efficiency. This trend resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

Another hot topic linked to this compound is its potential in personalized medicine. With the rise of AI-driven drug discovery, computational models are being employed to predict the bioactivity of derivatives of CAS No. 1268059-72-8. Such innovations accelerate lead compound identification, reducing time-to-market for new therapies. Searches for "AI in chemical research" and "drug design algorithms" often intersect with discussions about this molecule.

In summary, 3-Chloro-N-(1-cyanocyclopentyl)benzamide (CAS No. 1268059-72-8) exemplifies the intersection of cutting-edge science and industrial application. Its versatility in pharmaceutical intermediates, coupled with advancements in synthetic methodologies, positions it as a compound of enduring significance. As research evolves, its role in addressing global health challenges and sustainable innovation will likely expand further.